Cas no 2640885-60-3 (Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate)

• Product Name: Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate
• CAS No: 2640885-60-3
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5316565
• PubChem ID: 154831400
• Update Time: 2025-06-09

Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 4-[2-(ethylthio)-4-oxo-3(4H)-quinazolinyl]benzoate
• butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate
• 2640885-60-3
• AKOS040727776
• F6782-4452
• Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate

• Inchi： 1S/C21H22N2O3S/c1-3-5-14-26-20(25)15-10-12-16(13-11-15)23-19(24)17-8-6-7-9-18(17)22-21(23)27-4-2/h6-13H,3-5,14H2,1-2H3
• InChI Key： JQMBNIFJFBOBEE-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2C=CC=CC=2C(N1C1C=CC(C(=O)OCCCC)=CC=1)=O

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.2±52.0 °C(Predicted)
• pka: -1.52±0.70(Predicted)

Additional information on Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate

Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate (CAS No. 2640885-60-3): A Comprehensive Overview

Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate (CAS No. 2640885-60-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The unique structure of Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate makes it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate is characterized by a quinazolinone core linked to a benzoate moiety through an ethyl sulfanyl group. The presence of the ethyl sulfanyl group imparts unique chemical and biological properties to the molecule, enhancing its potential as a therapeutic agent. Recent studies have shown that this compound exhibits significant activity against various cancer cell lines, making it a valuable target for drug development.

In terms of its synthesis, Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate can be prepared through a multi-step process involving the condensation of appropriate intermediates. The synthesis typically starts with the formation of the quinazolinone core, followed by the introduction of the benzoate and ethyl sulfanyl groups. This synthetic route has been optimized to achieve high yields and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The biological activity of Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate has been extensively studied in vitro and in vivo. In vitro studies have demonstrated that this compound exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of kinases such as AKT and ERK, which are crucial for cancer cell growth.

In addition to its anticancer properties, Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate has also shown promise in other therapeutic areas. For example, recent research has indicated that this compound possesses anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has good bioavailability, which is essential for its use as an oral medication. Furthermore, it shows low toxicity in preclinical studies, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate in humans. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and eventual approval as a new therapeutic agent.

In conclusion, Butyl 4-[2-(ethylsulfanyl)-4-oxo-3,4-dihydroquinazolin-3-yl]benzoate (CAS No. 2640885-60-3) is a promising compound with significant potential in the fields of oncology and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.